Cas no 1210294-38-4 (N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrobromide)

• Product Name: N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrobromide
• CAS No: 1210294-38-4
• MF: C₁₂H₁₃BrClN₃O
• MW: 330.608120679855
• MDL: MFCD13195804
• CID: 5216036
• Update Time: 2025-06-13

N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}cyclopropanamine hydrobromide
• n-((5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-yl)methyl)cyclopropanamine hydrobromide
• N-{[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}cyclopropanaminehydrobromide
• N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrobromide

• MDL： MFCD13195804
• Inchi： 1S/C12H12ClN3O.BrH/c13-10-4-2-1-3-9(10)12-16-15-11(17-12)7-14-8-5-6-8;/h1-4,8,14H,5-7H2;1H
• InChI Key： XDBMDWRACACKMT-UHFFFAOYSA-N
• SMILES： Br.ClC1C=CC=CC=1C1=NN=C(CNC2CC2)O1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrobromide

Recent Advances in the Study of N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine Hydrobromide (CAS: 1210294-38-4)

The compound N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrobromide (CAS: 1210294-38-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique 1,3,4-oxadiazole scaffold and cyclopropanamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the condensation of 2-chlorobenzoyl hydrazide with bromoacetyl cyclopropane, followed by cyclization and hydrobromide salt formation. This advancement is expected to facilitate further preclinical and clinical studies.

Pharmacologically, N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrobromide has demonstrated potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have revealed its high affinity for serotonin (5-HT) and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease. A recent preclinical trial highlighted its ability to cross the blood-brain barrier efficiently, a critical factor for central nervous system (CNS) therapeutics.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's anticancer properties. The research team observed that the molecule inhibits the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies indicated that this effect is mediated through the induction of apoptosis and the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including its metabolism and potential drug-drug interactions, requires further investigation. Additionally, toxicity studies are ongoing to ensure its safety for human use. Researchers are also exploring structural analogs to optimize efficacy and reduce side effects.

In conclusion, N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrobromide (CAS: 1210294-38-4) represents a compelling candidate for multiple therapeutic applications. Its unique chemical structure and broad pharmacological activity make it a valuable subject for future research. Continued efforts in synthesis optimization, mechanistic studies, and clinical translation will be essential to fully realize its potential in the pharmaceutical industry.